![molecular formula C21H16N2S B2989041 1-Benzyl-4-(phenylsulfanyl)phthalazine CAS No. 320418-55-1](/img/structure/B2989041.png)
1-Benzyl-4-(phenylsulfanyl)phthalazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Benzyl-4-(phenylsulfanyl)phthalazine is a chemical compound with the molecular formula C21H16N2S . It is used for research purposes .
Synthesis Analysis
A new series of phthalazine derivatives was synthesized by reaction of phthalic anhydride and different substituted phenylacetic acids to yield the benzyliden-3H-isobenzofuran-1-one intermediates . Treatment of them with hydrazine afforded 4-benzyl-2H-phthalazin-1-one derivatives .Molecular Structure Analysis
The molecular structure of 1-Benzyl-4-(phenylsulfanyl)phthalazine consists of 21 carbon atoms, 16 hydrogen atoms, 2 nitrogen atoms, and 1 sulfur atom . The average mass is 328.430 Da and the monoisotopic mass is 328.103424 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Benzyl-4-(phenylsulfanyl)phthalazine such as boiling point, melting point, and density are not specified in the search results .Scientific Research Applications
- Application : 1-Benzyl-4-(phenylsulfanyl)phthalazine derivatives have been synthesized and tested for vasorelaxant activity. They relax contractions in both intact and endothelium-denuded aortic rings, making them potential candidates for hypertension management .
- Use Case : Some 1-benzyl-4-(phenylsulfanyl)phthalazine derivatives inhibit platelet aggregation induced by thrombin. Specifically, compounds 4c and 4g exhibit antiplatelet effects .
- Methodology : Condensation of 4-benzyl-1-chlorophthalazine with various nucleophiles yields these derivatives, providing a foundation for further investigations .
Vasorelaxant Activity
Antiplatelet Activity
Chemical Synthesis
Drug Discovery
Safety and Hazards
properties
IUPAC Name |
1-benzyl-4-phenylsulfanylphthalazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2S/c1-3-9-16(10-4-1)15-20-18-13-7-8-14-19(18)21(23-22-20)24-17-11-5-2-6-12-17/h1-14H,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFCZWSUYQWSCDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C(C3=CC=CC=C32)SC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-4-(phenylsulfanyl)phthalazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.